Cas no 2680740-70-7 (ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate)

• Product Name: ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate
• CAS No: 2680740-70-7
• MF: C₁₇H₁₈BrNO₆
• MW: 412.231924533844
• CID: 5622855
• PubChem ID: 165925236
• Update Time: 2025-10-31

ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-8-{[(tert-butoxy)carbonyl]amino}-4-oxo-4H-chromene-2-carboxylate
• 2680740-70-7
• EN300-28303679
• ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate

• Inchi： 1S/C17H18BrNO6/c1-5-23-15(21)13-8-12(20)10-6-9(18)7-11(14(10)24-13)19-16(22)25-17(2,3)4/h6-8H,5H2,1-4H3,(H,19,22)
• InChI Key： HQPLPVZXVRIXFA-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C=C(C(=O)OCC)OC2=C(C=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 411.03175g/mol
• Monoisotopic Mass: 411.03175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.9Ų

Additional information on ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate

Comprehensive Overview of Ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate (CAS No. 2680740-70-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate (CAS No. 2680740-70-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms like 6-bromo-8-Boc-amino-4-oxochromene-2-carboxylate, belongs to the chromene family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in drug discovery, making it a subject of interest in both academic and industrial settings.

The molecular structure of ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate features a chromene core substituted with a bromo group at the 6-position and a tert-butoxycarbonyl (Boc)-protected amino group at the 8-position. The presence of the ethyl ester moiety at the 2-position enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. This compound is particularly valuable in the construction of more complex molecules, such as chromene derivatives, which are pivotal in medicinal chemistry for their anti-inflammatory, antimicrobial, and anticancer properties.

One of the key reasons for the growing interest in CAS No. 2680740-70-7 is its role in the development of novel therapeutic agents. Chromene-based compounds have been extensively studied for their ability to modulate biological pathways, and this derivative is no exception. For instance, the Boc-protected amino group allows for further functionalization under mild conditions, enabling the synthesis of targeted drug candidates. Recent studies have highlighted its potential in the design of kinase inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections.

From a synthetic perspective, the preparation of ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate involves multi-step organic reactions, including bromination, esterification, and Boc protection. These processes require precise control of reaction conditions to ensure high yield and purity. The compound’s stability under various conditions makes it a reliable building block for researchers working on structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity.

In addition to its pharmaceutical applications, CAS No. 2680740-70-7 is also relevant in material science. Chromene derivatives are known for their photophysical properties, which are exploited in the development of organic light-emitting diodes (OLEDs) and fluorescent probes. The bromo substituent in this compound offers a handle for further cross-coupling reactions, such as Suzuki or Sonogashira couplings, expanding its utility in creating advanced materials with tailored properties.

The demand for ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate is reflected in the increasing number of publications and patents citing its use. Researchers often search for terms like "synthesis of chromene derivatives", "Boc-protected amino chromene", or "applications of 6-bromo-4-oxochromene", underscoring its relevance in contemporary chemistry. Furthermore, the compound’s compatibility with green chemistry principles—such as using eco-friendly solvents and catalysts—aligns with the global push toward sustainable scientific practices.

Quality control and analytical characterization are critical when working with CAS No. 2680740-70-7. Techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These analyses ensure that the compound meets the stringent standards required for pharmaceutical and material science applications, minimizing batch-to-batch variability.

Looking ahead, the versatility of ethyl 6-bromo-8-{(tert-butoxy)carbonylamino}-4-oxo-4H-chromene-2-carboxylate positions it as a cornerstone in the development of next-generation chemical entities. Whether in drug discovery, material science, or synthetic methodology, its unique attributes continue to inspire innovation. As research progresses, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in science and technology.